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Compound of Interest

Compound Name: Glycidyl Laurate-d5

Cat. No.: B13440725 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of commercially available high-purity

Glycidyl Laurate-d5, a deuterated stable isotope-labeled internal standard crucial for

quantitative analytical studies. This document details the technical specifications from various

suppliers, outlines a plausible synthetic route and analytical methodologies for quality control,

and presents relevant biochemical pathways where this molecule can be employed as a tracer.

Introduction to Glycidyl Laurate-d5
Glycidyl Laurate-d5 (CAS No. 1329563-35-0) is the deuterated analog of Glycidyl Laurate, an

ester of lauric acid and glycidol. The incorporation of five deuterium atoms into the glycidyl

moiety provides a distinct mass shift, making it an ideal internal standard for mass

spectrometry-based quantification of glycidyl esters in various matrices, particularly in food

safety and toxicological research. Glycidyl esters are process-induced contaminants found in

refined edible oils and fats, and their accurate quantification is of significant interest to

regulatory bodies and the food industry.

Commercial Suppliers of High-Purity Glycidyl
Laurate-d5
The following table summarizes the key information for commercially available Glycidyl
Laurate-d5 from prominent suppliers. Researchers are advised to request the latest certificate
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of analysis for lot-specific data.
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Synthesis and Characterization
While proprietary synthesis methods are not disclosed by commercial suppliers, a plausible

and robust synthetic route for Glycidyl Laurate-d5 can be conceptualized based on

established organic chemistry principles.

Plausible Synthesis Pathway
A common method for the synthesis of glycidyl esters involves the reaction of a fatty acid salt

with a deuterated epihalohydrin, such as epichlorohydrin-d5, followed by base-catalyzed

cyclization.
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Plausible Synthesis Workflow for Glycidyl Laurate-d5

Lauric Acid

Sodium Laurate

NaOH

Chlorohydrin Ester Intermediate

+ Epichlorohydrin-d5

Epichlorohydrin-d5

Glycidyl Laurate-d5

Base (e.g., NaOH)
Intramolecular Cyclization

Purification
(Column Chromatography)

Quality Control
(GC-MS, NMR)

High-Purity
Glycidyl Laurate-d5
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Analytical Workflow for Glycidyl Ester Quantification

Sample (e.g., Food, Biological Tissue)

Spike with
Glycidyl Laurate-d5 (Internal Standard)

Lipid Extraction

Derivatization (optional)

LC-MS/MS or GC-MS Analysis

Quantification
(Ratio of Analyte to Internal Standard)
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Simplified Metabolic Fate of Glycidyl Esters

Glycidyl Laurate

Hydrolysis
(e.g., by lipases)

Glycidol Lauric Acid

Glycerol Metabolism Conjugation
(e.g., Glutathione)

Excretion
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To cite this document: BenchChem. [Commercial Suppliers and Technical Guide for High-
Purity Glycidyl Laurate-d5]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13440725#commercial-suppliers-of-high-purity-
glycidyl-laurate-d5]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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and industry.
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